N-(4-methoxyphenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H13N3O3S/c1-19-10-4-2-9(3-5-10)15-11(17)8-20-12-6-7-14-13(18)16-12/h2-7H,8H2,1H3,(H,15,17)(H,14,16,18)
• InChI Key: ULAYCTWOBHUHRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=CC=NC(=O)N2
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(4-methoxyphenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide, also known as MPSPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

Crystal Structure Analysis

Research on compounds similar to N-(4-methoxyphenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide focuses on understanding their crystal structures. For instance, studies have shown that certain pyrimidin-2-yl sulfanyl acetamides have a folded conformation stabilized by intramolecular hydrogen bonding, which could be critical for their biological activities (Subasri et al., 2016).

Binding with Proteins

The interaction of similar compounds with proteins such as bovine serum albumin (BSA) has been investigated. These studies explore how the compounds bind to proteins, which is essential for understanding their pharmacokinetics and dynamics (Meng et al., 2012).

Pharmacological Potential

Research into the pharmacological potential of related 1,3,4-oxadiazole and pyrazole derivatives, which share a core structure with N-(4-methoxyphenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide, has shown promise in toxicity assessment, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).

Synthesis and Chemical Reactivity

Studies on the synthesis and chemical reactivity of pyrimidine derivatives, including N-(4-methoxyphenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide-like molecules, are crucial for developing new pharmaceuticals and understanding their mechanisms of action (Farouk et al., 2021).

Drug Discovery and Molecular Docking

Investigations into novel molecules for potential antiviral properties, including studies on molecular structure, drug likeness, and molecular docking against specific proteins, are key areas of research. For instance, quantum chemical insights into the structure and interactions of related compounds offer a pathway to developing new antiviral agents (Mary et al., 2020).